Cas no 59857-89-5 (1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one)

1-tert-Butyl-4-(hydroxymethyl)pyrrolidin-2-one is a specialized heterocyclic compound featuring a pyrrolidinone core with a tert-butyl group at the 1-position and a hydroxymethyl substituent at the 4-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butyl group enhances stability, while the hydroxymethyl functionality offers versatility for further derivatization, such as esterification or etherification. Its rigid pyrrolidinone scaffold is advantageous in designing bioactive molecules, particularly in medicinal chemistry for CNS-targeting compounds. The compound’s well-defined stereochemistry and functional group compatibility make it suitable for asymmetric synthesis and chiral building block applications.

1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one structure

59857-89-5 structure

Product Name:1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one

CAS No:59857-89-5

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD06804425

CID:1617281

PubChem ID:20372067

Update Time:2025-10-18

1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinone, 1-(1,1-dimethylethyl)-4-(hydroxymethyl)-
- 1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one
- MFCD06804425
- AKOS013464070
- DTXSID401205883
- NS-01402
- 1-(1,1-Dimethylethyl)-4-(hydroxymethyl)-2-pyrrolidinone
- EN300-268223
- SCHEMBL11626062
- 59857-89-5
- AT19134
- 1-(tert-butyl)-4-(hydroxymethyl)pyrrolidin-2-one
- MDL： MFCD06804425
- Inchi： 1S/C9H17NO2/c1-9(2,3)10-5-7(6-11)4-8(10)12/h7,11H,4-6H2,1-3H3
- InChI Key： PNKQVVLPNVNTFP-UHFFFAOYSA-N
- SMILES： O=C1CC(CO)CN1C(C)(C)C

Computed Properties

Exact Mass: 171.12601
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.54

1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one Pricemore >>

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Enamine	EN300-268223-0.05g	1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one	59857-89-5	95%	0.05g	$252.0	2023-09-11
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Enamine	EN300-268223-1.0g	1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one	59857-89-5	95%	1g	$0.0	2023-06-07
Enamine	EN300-268223-2.5g	1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one	59857-89-5	95%	2.5g	$2127.0	2023-09-11
Enamine	EN300-268223-5.0g	1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one	59857-89-5	95%	5.0g	$3147.0	2023-03-01
Enamine	EN300-268223-10.0g	1-tert-butyl-4-(hydroxymethyl)pyrrolidin-2-one	59857-89-5	95%	10.0g	$4667.0	2023-03-01
AstaTech	AT19134-0.25/G	1-(TERT-BUTYL)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE	59857-89-5	95%	0.25g	$225	2023-09-19
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